Cas no 139957-92-9 (Carbamic acid, (4-ethynylphenyl)-, ethyl ester)

Carbamic acid, (4-ethynylphenyl)-, ethyl ester structure
139957-92-9 structure
Product Name:Carbamic acid, (4-ethynylphenyl)-, ethyl ester
CAS No:139957-92-9
MF:C11H11NO2
MW:189.210542917252
CID:1283000
Update Time:2024-08-04

Carbamic acid, (4-ethynylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-ethynylphenyl)-, ethyl ester
    • Carbamic acid, N-(4-ethynylphenyl)-, ethyl ester
    • Inchi: 1S/C11H11NO2/c1-3-9-5-7-10(8-6-9)12-11(13)14-4-2/h1,5-8H,4H2,2H3,(H,12,13)
    • InChI Key: KIGVFEUMTQFPIU-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)NC1=CC=C(C#C)C=C1

Computed Properties

  • Exact Mass: 189.07903

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 244.3±23.0 °C(Predicted)
  • PSA: 38.33
  • pka: 13.33±0.70(Predicted)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd